Cas no 1782894-19-2 (2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol)

• Product Name: 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol
• CAS No: 1782894-19-2
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5799672
• PubChem ID: 84714137
• Update Time: 2025-10-28

2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol
• 1782894-19-2
• EN300-1926162

• Inchi： 1S/C11H15BrO3/c1-11(2,13)7-5-8(12)10(15-4)9(6-7)14-3/h5-6,13H,1-4H3
• InChI Key： ZITLGDCMHLBSIO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)O)OC)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol

Comprehensive Overview of 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol (CAS No. 1782894-19-2)

The compound 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol (CAS No. 1782894-19-2) is a brominated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a propan-2-ol moiety attached to a dimethoxyphenyl ring, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol is its bromine substitution, which enhances its reactivity in cross-coupling reactions. This property aligns with the growing demand for halogenated intermediates in the development of novel therapeutics. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the fields of oncology and neurology. The dimethoxy groups further contribute to its solubility and stability, making it a preferred choice for lab-scale experiments.

In the context of green chemistry, 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol has garnered attention for its potential to reduce synthetic steps in multi-step reactions. This aligns with the global push toward sustainable chemical processes. Researchers are exploring its use in catalyzed transformations, where its electron-rich aromatic system facilitates efficient bond formation. Such applications are frequently searched in academic databases, reflecting the compound's relevance in modern synthetic methodologies.

The compound's CAS No. 1782894-19-2 is often queried alongside terms like "synthetic routes" and "spectroscopic data," indicating a strong interest in its characterization. Analytical techniques such as NMR and HPLC are commonly employed to verify its purity and structure. These details are critical for laboratories focusing on high-purity intermediates for precision medicine applications.

Another trending topic linked to 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol is its role in heterocyclic chemistry. The compound serves as a precursor for constructing oxygen- and nitrogen-containing heterocycles, which are pivotal in designing new-generation APIs (Active Pharmaceutical Ingredients). Searches for "bromophenyl derivatives in drug design" often lead to discussions about this compound, underscoring its importance in medicinal chemistry.

From a commercial perspective, suppliers of 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol emphasize its batch-to-batch consistency and scalability. These factors are crucial for industries investing in custom synthesis and contract manufacturing. The compound's shelf life and storage conditions are also frequently searched, highlighting practical concerns among end-users.

In summary, 2-(3-bromo-4,5-dimethoxyphenyl)propan-2-ol (CAS No. 1782894-19-2) is a multifaceted compound with broad applications in research and industry. Its alignment with trends like sustainable synthesis, drug discovery, and material innovation ensures its continued relevance. As scientific inquiries evolve, this compound is poised to remain a staple in advanced chemical studies.